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Compound of Interest

Compound Name: PF-4693627

Cat. No.: B15612611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-4693627 is a potent and selective, orally bioavailable inhibitor of microsomal prostaglandin

E synthase-1 (mPGES-1) with an IC50 of 3 nM.[1][2][3] It is a valuable tool for in vitro and in

vivo studies investigating the role of PGE2 in inflammation, such as in osteoarthritis and

rheumatoid arthritis.[1][3] PF-4693627 exhibits high selectivity for mPGES-1 over other

enzymes in the arachidonic acid cascade, including COX-2, thromboxane synthase (TXAS),

and prostaglandin D synthase (PGDS).[2][4][5] Proper preparation of stock solutions is critical

for obtaining accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of PF-4693627 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for PF-4693627 are summarized in the table

below.
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Property Value Reference

Molecular Weight 502.43 g/mol [2][3]

Formula C₂₆H₂₉Cl₂N₃O₃ [2]

CAS Number 1312815-93-2 [2]

IC₅₀ (mPGES-1) 3 nM [1][3][4]

**IC₅₀ (Human Whole Blood) 109 nM [2][4]

Solubility (DMSO) 10 mg/mL [2]

Solubility (DMF) 10 mg/mL [2]

Solubility (Ethanol) 5 mg/mL [2]

Storage (Powder) 2 years at -20°C [3]

Stock Solution Storage
6 months at -80°C; 1 month at

-20°C
[1]

Experimental Protocols
Materials

PF-4693627 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PF-4693627 in DMSO.

This is a common starting concentration for subsequent dilutions into cell culture media or other
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aqueous buffers.

Acclimatization: Before opening, allow the vial of PF-4693627 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: Tare a sterile, amber vial on a calibrated analytical balance. Carefully weigh the

desired amount of PF-4693627 powder into the vial. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.02 mg of PF-4693627.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

PF-4693627 powder. For a 10 mM solution with 5.02 mg of PF-4693627, add 1 mL of

DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid in

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile, amber polypropylene vials.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] When ready to use, thaw a single aliquot at room

temperature and use it immediately. Discard any unused portion of the thawed aliquot.

Note on Aqueous Solutions: PF-4693627 has limited solubility in aqueous solutions. When

diluting the DMSO stock solution into aqueous media, it is crucial to ensure that the final

concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced toxicity in cellular

assays.

Visualizations
Signaling Pathway of PF-4693627 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.medchemexpress.com/pf-4693627.html
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/product/b15612611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

Perinuclear/ER Membrane

Arachidonic Acid

COX-1 COX-2

Inflammatory
Stimuli

Prostaglandin H2 (PGH2)

mPGES-1

Prostaglandin E2 (PGE2)

Inflammation

Pro-inflammatory effects

PF-4693627

Inhibition

Click to download full resolution via product page

Caption: Mechanism of action of PF-4693627 in the prostaglandin E2 synthesis pathway.
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Caption: Workflow for the preparation of PF-4693627 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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